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Compound of Interest

Compound Name: Tbaj-876

Cat. No.: B15565333

Get Quote

These application notes provide a detailed high-performance liquid chromatography (HPLC)

method for the quantitative analysis of Tbaj-876. The protocol is intended for researchers,

scientists, and professionals involved in the development and quality control of this novel anti-

tuberculosis agent.

Introduction
Tbaj-876 is a second-generation diarylquinoline with potent antimycobacterial activity, currently

under development for the treatment of tuberculosis.[1] Accurate and reliable analytical

methods are crucial for its quantification in various stages of drug development, including

formulation and stability studies. This document outlines a validated HPLC method for the

determination of Tbaj-876.

Quantitative Data Summary
The performance of the described HPLC method has been validated, and the key quantitative

parameters are summarized in the table below.
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Parameter Value

Limit of Detection (LOD) < 2.5 ng/mL

Limit of Quantification (LOQ) 5 ng/mL

Linearity Range up to 1000 ng/mL

Experimental Protocol: HPLC Method for Tbaj-876
This protocol describes the bioanalysis of Tbaj-876 using an Agilent 1100 HPLC system.[2]

1. Instrumentation and Materials

HPLC System: Agilent 1100 HPLC system or equivalent, equipped with a UV detector.[2]

Column: Waters X-Bridge C8 (3.5 μm pore size, 4.6 mm x 150 mm).[2]

Mobile Phase A: 10 mM ammonium acetate in milliQ water.[2]

Mobile Phase B: Acetonitrile.[2]

Sample Solvent: A suitable solvent to dissolve Tbaj-876, compatible with the mobile phase.

2. Chromatographic Conditions

Mobile Phase Composition: 25% Mobile Phase A and 75% Mobile Phase B (Isocratic).[2]

Flow Rate: 1 mL/min.[2]

Column Temperature: 35 °C.[2]

Detection Wavelength: 236 nm.[2]

Injection Volume: 70 μL.[2]

Total Run Time: 12.5 minutes.[2]

3. Sample Preparation
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Prepare a stock solution of Tbaj-876 in a suitable solvent.

Prepare working standards by diluting the stock solution to concentrations within the linear

range (5 ng/mL to 1000 ng/mL).

For the analysis of formulated products, the sample preparation may involve extraction or

dissolution steps to ensure the drug is fully dissolved and free from interfering excipients. For

example, in the context of long-acting injectable formulations, drug concentrations were

quantified from the supernatant after a separation step.[3]

4. Analysis Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject a blank (sample solvent) to ensure no interfering peaks are present.

Inject the standard solutions in increasing order of concentration to establish a calibration

curve.

Inject the sample solutions.

After the analysis is complete, flush the column with a suitable solvent (e.g., a higher

percentage of acetonitrile) and then store it according to the manufacturer's

recommendations.

5. Data Analysis

Identify the peak corresponding to Tbaj-876 based on its retention time.

Integrate the peak area of Tbaj-876 in both the standard and sample chromatograms.

Construct a calibration curve by plotting the peak area of the standards against their known

concentrations.

Determine the concentration of Tbaj-876 in the samples by interpolating their peak areas

from the calibration curve.
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Visualizations
Experimental Workflow for HPLC Analysis of Tbaj-876
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Caption: Workflow for the HPLC analysis of Tbaj-876.
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While the provided search results do not detail a specific signaling pathway directly related to

the analytical method for Tbaj-876, they do mention its mechanism of action. Tbaj-876, like

bedaquiline, inhibits the F-ATP synthase in Mycobacterium tuberculosis. The following diagram

illustrates this general mechanism.
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Caption: Mechanism of action of Tbaj-876 on M. tuberculosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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